Cas no 2090725-18-9 (4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole)

• Product Name: 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole
• CAS No: 2090725-18-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5721814
• PubChem ID: 121199507
• Update Time: 2025-10-22

4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(2-methoxyphenyl)-1,2-oxazole
• F1907-1287
• AKOS026706878
• 2090725-18-9
• 4-(chloromethyl)-5-(2-methoxyphenyl)isoxazole
• Isoxazole, 4-(chloromethyl)-5-(2-methoxyphenyl)-
• 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole

• Inchi： 1S/C11H10ClNO2/c1-14-10-5-3-2-4-9(10)11-8(6-12)7-13-15-11/h2-5,7H,6H2,1H3
• InChI Key： OBOHINOLHVBRSD-UHFFFAOYSA-N
• SMILES： ClCC1C=NOC=1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±37.0 °C(Predicted)
• pka: -3.29±0.50(Predicted)

Additional information on 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole

Professional Introduction to Compound with CAS No. 2090725-18-9 and Product Name: 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole

The compound identified by the CAS number 2090725-18-9 and the product name 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole represents a significant area of interest in the field of chemical biology and pharmaceutical research. This isoxazole derivative, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug discovery and development. The compound's molecular framework, featuring a chloromethyl substituent at the 4-position and a 2-methoxyphenyl group at the 5-position of the isoxazole ring, presents a rich scaffold for further chemical manipulation and biological evaluation.

In recent years, isoxazole derivatives have been extensively studied for their diverse pharmacological activities. These compounds exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chloromethyl group in 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole suggests potential reactivity that could be exploited in the synthesis of more complex molecules or in the development of novel therapeutic agents. Additionally, the 2-methoxyphenyl moiety may contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in the search for new therapeutic entities. The compound 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole aligns well with this trend, offering a versatile platform for further exploration. Researchers have been particularly interested in how modifications to the isoxazole core can influence biological activity. For instance, studies have shown that altering the substituents on the isoxazole ring can significantly impact its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of a chloromethyl group and a methoxyphenyl ring provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic profiles. In particular, the chloromethyl group can serve as a handle for further derivatization through nucleophilic addition reactions, allowing for the introduction of various functional groups such as amines or thiols.

The 2-methoxyphenyl group also plays a critical role in determining the compound's behavior. This aromatic moiety can participate in π-stacking interactions with biological targets, potentially enhancing binding affinity. Moreover, electronic effects such as resonance and induction can modulate the reactivity of other parts of the molecule. These features make 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole an attractive candidate for further investigation.

In terms of synthetic accessibility, this compound can be prepared through well-established organic reactions. The synthesis typically involves the condensation of appropriate precursors under controlled conditions to form the isoxazole ring. Subsequent functionalization steps can then be employed to introduce the chloromethyl and 2-methoxyphenyl groups. Recent improvements in synthetic methodologies have made it possible to achieve these transformations with higher yields and purities, facilitating its use in both academic research and industrial applications.

Biological evaluation of 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole has revealed several promising activities. Initial studies have shown that it exhibits moderate anti-inflammatory effects by inhibiting key enzymes involved in cytokine production. Additionally, preliminary data suggest that it may possess antimicrobial properties against certain bacterial strains. These findings are particularly intriguing given the increasing prevalence of antibiotic-resistant pathogens.

Further research is ongoing to explore the full spectrum of biological activities associated with this compound. Computational modeling techniques are being employed to predict how it interacts with biological targets at the molecular level. These studies aim to provide insights into its mechanism of action and identify potential off-target effects that could influence its therapeutic utility.

The development of novel drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. The case of 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole exemplifies this collaborative effort. Chemists are responsible for designing and synthesizing new molecules with desired properties, while biologists focus on evaluating their biological activity and understanding their mode of action. Pharmacologists then work to optimize drug-like characteristics such as solubility, stability, and metabolic profiles.

The importance of structural diversity cannot be overstated in drug discovery. Each modification to a molecular scaffold can lead to significant changes in its biological behavior. This underscores why compounds like 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole are so valuable— они provide starting points for generating libraries of derivatives that can be screened for activity against various diseases.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. New technologies such as high-throughput screening (HTS) and CRISPR gene editing are enabling researchers to identify targets more rapidly and validate their importance more effectively than ever before. These advancements are likely to accelerate progress in discovering new therapeutic agents based on compounds like 4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole.

In conclusion,4-(Chloromethyl)-5-(2-methoxyphenyl)isoxazole, identified by CAS number 2090725-18-9, represents a promising lead molecule with diverse applications in pharmaceutical research。 Its unique structural features offer opportunities for further chemical manipulation and biological evaluation。 As investigations continue，this compound is expected to contribute significantly to efforts aimed at developing new treatments for various diseases。